Cas no 57821-80-4 (ethyl 4-oxo-4-(4-propylphenyl)butanoate)

• Product Name: ethyl 4-oxo-4-(4-propylphenyl)butanoate
• CAS No: 57821-80-4
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• MDL: MFCD02261379
• CID: 1606774
• PubChem ID: 24727705
• Update Time: 2025-11-03

ethyl 4-oxo-4-(4-propylphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-oxo-4-(4-propylphenyl)butanoate
• LogP
• Ethyl 4-(4-n-propylphenyl)-4-oxobutanoate
• ETHYL 4-(4-N-PROPYLPHENYL)-4-OXOBUTYRATE
• Ethyl4-(4-n-Propylphenyl)-4-oxobutanoate
• MFCD02261379
• 57821-80-4
• DTXSID60645850
• AKOS016023455

• MDL： MFCD02261379
• Inchi： 1S/C15H20O3/c1-3-5-12-6-8-13(9-7-12)14(16)10-11-15(17)18-4-2/h6-9H,3-5,10-11H2,1-2H3
• InChI Key： PPABHXPDYGMDPA-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(C1C=CC(=CC=1)CCC)=O)=O

Computed Properties

• Exact Mass: 248.14100
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.035
• Boiling Point: 371.4°C at 760 mmHg
• Flash Point: 162.4°C
• Refractive Index: 1.502
• PSA: 43.37000
• LogP: 3.16510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 4-oxo-4-(4-propylphenyl)butanoate

Ethyl 4-Oxo-4-(4-Propylphenyl)Butanoate: A Comprehensive Overview

Ethyl 4-Oxo-4-(4-propylphenyl)butanoate, with the CAS number 57821-80-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties and its potential applications in various industries. The name ethyl 4-oxo-4-(4-propylphenyl)butanoate highlights its key functional groups: the ester group, the ketone group, and the aromatic ring substituted with a propyl chain. These features make it a versatile molecule with a wide range of uses.

Recent studies have focused on the synthesis and characterization of ethyl 4-oxo-4-(4-propylphenyl)butanoate to better understand its chemical properties. Researchers have employed advanced spectroscopic techniques, such as NMR and IR spectroscopy, to confirm its molecular structure. The compound's stability under various conditions has also been investigated, revealing its suitability for use in high-performance materials. For instance, its ability to form stable ester linkages makes it a valuable component in the development of biodegradable polymers.

The synthesis of ethyl 4-oxo-4-(4-propylphenyl)butanoate typically involves multi-step reactions, including Friedel-Crafts alkylation and esterification processes. These methods have been optimized to improve yield and purity, ensuring that the compound meets industrial standards. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions, making large-scale production more feasible.

In terms of applications, ethyl 4-oxo-4-(4-propylphenyl)butanoate has shown promise in the pharmaceutical industry as a precursor for drug delivery systems. Its ability to form self-assembled structures at the nanoscale has been leveraged to create targeted drug delivery vehicles. Additionally, this compound has been explored as a building block for advanced materials, such as liquid crystals and stimuli-responsive polymers.

Environmental considerations are also a key focus in the study of ethyl 4-oxo-4-(4-propylphenyl)butanoate. Researchers have investigated its biodegradability under different environmental conditions, with encouraging results suggesting that it can be safely integrated into eco-friendly products. This aligns with global efforts to develop sustainable chemical processes and reduce environmental impact.

Looking ahead, the potential of ethyl 4-oxo-4-(4-propylphenyl)butanoate continues to expand as new applications are discovered. Its role in green chemistry and sustainable materials development positions it as a critical compound for future innovations. By leveraging cutting-edge research and adhering to strict safety standards, this compound is poised to make significant contributions to various industries while maintaining a commitment to environmental responsibility.